Cas no 2138207-88-0 (3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride)

• Product Name: 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride
• CAS No: 2138207-88-0
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• MDL: MFCD31421006
• CID: 5241109
• PubChem ID: 137701544
• Update Time: 2025-05-19

3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}butan -1-amine dihydrochloride
• 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride

• MDL： MFCD31421006
• Inchi： 1S/C11H16N4.ClH/c1-8(2)7-9(12)11-14-13-10-5-3-4-6-15(10)11;/h3-6,8-9H,7,12H2,1-2H3;1H
• InChI Key： MTGSPZVTISTRAR-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2C=CC=CN12)(N)CC(C)C.Cl

Additional information on 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride

Comprehensive Overview of 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride (CAS No. 2138207-88-0)

3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride (CAS No. 2138207-88-0) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazolo[4,3-a]pyridine core, positions it as a promising candidate for drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its potential due to its high bioavailability and selective binding affinity, making it a subject of interest in modern medicinal chemistry.

The compound’s dihydrochloride salt form enhances its solubility, a critical factor for in-vitro and in-vivo studies. Recent publications highlight its role in modulating G-protein-coupled receptors (GPCRs), a hotspot in drug development for conditions like anxiety and insomnia. With the rise of AI-driven drug design, computational models have identified 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine as a scaffold for optimizing small-molecule therapeutics, aligning with trends in personalized medicine.

From a synthetic perspective, the compound’s heterocyclic framework offers versatility for derivatization. Laboratories prioritize its scalable synthesis using microwave-assisted reactions or flow chemistry, methods that reduce environmental impact—a key concern in green chemistry. Analytical techniques like HPLC-MS and NMR are essential for purity validation, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

Market demand for 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride is fueled by its potential in CNS drug development. Patent filings reveal applications in neuroprotection and cognitive enhancement, addressing growing health concerns like neurodegenerative diseases. Its CAS No. 2138207-88-0 is frequently cited in academic databases, reflecting its relevance in high-impact journals.

Safety profiles and toxicity studies of this compound are under rigorous evaluation, adhering to OECD test guidelines. While not classified as hazardous, proper handling protocols are recommended to ensure researcher safety. The compound’s stability under ambient conditions further supports its utility in long-term research projects.

In summary, 3-methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine dihydrochloride exemplifies innovation at the intersection of organic chemistry and pharmacology. Its multifaceted applications and alignment with cutting-edge research trends make it a compound to watch in the coming years.